Cas no 2624136-39-4 (benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride)

• Product Name: benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride
• CAS No: 2624136-39-4
• MF: C₁₉H₂₃ClN₂O₂
• MW: 346.851124048233
• MDL: MFCD33550469
• CID: 5360954
• PubChem ID: 155978300
• Update Time: 2025-11-01

benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride
• Z4920005574

• MDL： MFCD33550469
• Inchi： 1S/C19H22N2O2.ClH/c22-18(23-15-16-7-3-1-4-8-16)21-19(11-13-20-14-12-19)17-9-5-2-6-10-17;/h1-10,20H,11-15H2,(H,21,22);1H
• InChI Key： MXGWVWXJMGLVSE-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(NC1(C2C=CC=CC=2)CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 368
• Topological Polar Surface Area: 50.4

Additional information on benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride

Introduction to Benzyl N-(4-phenylpiperidin-4-yl)carbamate Hydrochloride (CAS No. 2624136-39-4)

Benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride, a compound with the chemical identifier CAS No. 2624136-39-4, is a significant molecule in the field of pharmaceutical research and development. This compound belongs to the class of carbamate derivatives and exhibits intriguing pharmacological properties that have garnered attention from the scientific community. The structural composition of this molecule, featuring a benzyl group and a piperidine ring, contributes to its unique chemical behavior and potential therapeutic applications.

The synthesis of Benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride involves meticulous chemical processes that ensure high purity and yield. The reaction pathway typically includes the formation of a carbamate bond between benzyl alcohol and 4-(4-phenylpiperidin-4-yl)carbamic acid, followed by hydrochlorination to obtain the hydrochloride salt. This synthesis method highlights the compound's complexity and the precision required in its production.

Recent advancements in medicinal chemistry have demonstrated the potential of carbamate derivatives as pharmacological agents. The presence of the piperidine ring in Benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride enhances its binding affinity to various biological targets, making it a promising candidate for drug discovery. Studies have shown that this compound interacts with enzymes and receptors in a manner that could be exploited for therapeutic purposes.

One of the most compelling aspects of Benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride is its role in preclinical research. Researchers have been exploring its efficacy in models of neurological disorders, where its structural features suggest potential as an acetylcholinesterase inhibitor or a modulator of other neurotransmitter systems. The compound's ability to cross the blood-brain barrier has also been a focus of interest, as it could facilitate targeted delivery to central nervous system disorders.

In vitro studies have provided valuable insights into the pharmacokinetic properties of Benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride. These studies have revealed that the compound exhibits moderate solubility in aqueous solutions, which is advantageous for formulation development. Additionally, its stability under various conditions has been assessed, ensuring that it remains effective throughout storage and transportation.

The potential applications of Benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride extend beyond neurological disorders. Emerging research suggests that this compound may have applications in oncology, where its interaction with specific enzymes could lead to novel anticancer therapies. Furthermore, its structural similarity to known bioactive molecules makes it a valuable scaffold for structure-based drug design.

The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials, and Benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride fits this criterion well. Its synthesis has been optimized for scalability, ensuring that researchers can access sufficient quantities for both preclinical and clinical studies. The compound's purity is maintained through rigorous quality control measures, guaranteeing consistency across batches.

The future prospects for Benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new treatments to patients in need. The compound's unique properties make it a cornerstone in the search for innovative solutions in medicine.

In conclusion, Benzyl N-(4-phenylpiperidin-4-yl)carbamate hydrochloride (CAS No. 2624136-39-4) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features, pharmacological properties, and synthetic accessibility make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is poised to play a crucial role in advancing medical treatments across multiple therapeutic areas.